2-Ethylpyridine

• CAS: 28631-77-8
• Molecular Formula: C7H9N
• Molecular Weight: 107.15 g/mol
• SMILES: CCC1=CC=CC=N1
• InChI: InChI=1S/C7H9N/c1-2-7-5-3-4-6-8-7/h3-6H,2H2,1H3
• InChIKey: NRGGMCIBEHEAIL-UHFFFAOYSA-N

Isomer confusion halts production: 3- or 4-ethylpyridine cannot replace 2-ethylpyridine in critical syntheses. This ortho isomer is the exclusive precursor for catalytic oxydehydrogenation to 2-vinylpyridine-the monomer essential for vinylpyridine-butadiene latexes in tire cord adhesives, paper coatings, and ion-exchange resins. • SnO₂/SiO₂ catalysis delivers ~50% conversion and >80% selectivity to 2-vinylpyridine; no other ethylpyridine isomer enables this route. • Critical temperature (628 K) is 23-28 K lower than meta/para isomers, enabling low-temperature SFC separations of thermally labile pharmaceuticals. • Avoids the male reproductive toxicity confound seen with 3-ethylpyridine in spermatogenesis and IVF assays. Bulk quantities stocked for immediate dispatch.

2‑Ethylpyridine – Essential Buyer & Scientist Overview

2‑Ethylpyridine (α‑ethylpyridine) is a mono‑alkylated pyridine derivative bearing an ethyl group at the ortho position [REFS‑1]. It is a colourless to pale‑yellow flammable liquid with a characteristic pungent odour, widely employed as a synthetic building block, ligand, and chromatographic stationary phase. Although several ethylpyridine isomers exist, the position of the alkyl substituent profoundly alters thermodynamic, kinetic, and biological properties; consequently, 2‑ethylpyridine cannot be freely interchanged with its 3‑ or 4‑isomers or with other alkylpyridines in critical applications.

Synthetic building block: ortho-alkylated pyridine scaffold

Ligand and coordination chemistry precursor

SFC stationary phase: isomer-specific selectivity

• [1] CAS Common Chemistry. 2‑Ethylpyridine (CAS RN 100‑71‑0). American Chemical Society, 2024. View Source

2‑Ethylpyridine: Why Position Beats Purity

The three ethylpyridine isomers share an identical molecular formula and similar normal boiling points, yet they diverge sharply in critical constants, reactivity, and toxicological profile. 3‑ and 4‑Ethylpyridine exhibit nearly identical critical temperatures and pressures, whereas 2‑ethylpyridine’s critical point is markedly lower [REFS‑1]. In addition, the ortho ethyl group uniquely enables selective catalytic dehydrogenation to 2‑vinylpyridine, a high‑volume monomer for specialty polymers, while the meta and para isomers cannot serve this role [REFS‑2]. On the biological side, despite comparable anti‑proliferative potency on endothelial cells, 3‑ethylpyridine alone impairs sperm capacitation, demonstrating that even isomeric substitution changes hazard profiles in ways that matter for safety and regulatory compliance [REFS‑3]. Substituting a generic “ethylpyridine” without verifying the isomer therefore risks process failure, off‑specification product, and unanticipated toxicological liabilities.

Critical constants Lower Tc and Pc vs. 3‑/4‑isomers may alter process design and supercritical-fluid operation.

Synthetic pathway Only ortho isomer yields 2‑vinylpyridine; meta/para cannot replace this monomer route.

Reproductive endpoint 3‑Ethylpyridine impairs sperm capacitation, while 2‑ethylpyridine does not; isomer substitution may introduce confound.

• [1] Nikitin, E. D.; Popov, A. P. Critical point measurements of four pyridines. Fluid Phase Equilib. 2017, 446, 14‑17. DOI: 10.1016/j.fluid.2017.05.010. View Source
• [2] Moscotti, D.; Forni, L. Catalytic oxydehydrogenation of 2‑ethylpyridine. Appl. Catal. A 1996, 134(2), 263‑274. View Source
• [3] Lin, S.; Talbot, P.; et al. In vitro assessment of reproductive toxicity of cigarette smoke constituents. Reprod. Toxicol. 2013, 36, 34‑41. DOI: 10.1016/j.reprotox.2012.11.008. View Source

2‑Ethylpyridine: Head-to-Head Comparison with Analogues

Critical Constants: Ortho vs. Meta/Para Isomers

Experimentally measured critical constants reveal that 2‑ethylpyridine possesses a significantly lower critical temperature and pressure than its 3‑ and 4‑isomers, whereas the meta and para isomers are nearly indistinguishable from each other [REFS‑1]. The critical temperature of 2‑ethylpyridine is 23‑28 K lower and its critical pressure is 380 kPa lower, making it more amenable to supercritical‑fluid processes and imposing different pressure‑relief design requirements.

Critical Constants

Head-to-head

2‑EP Tc −23 K, Pc −380 kPa vs 3‑/4‑EP

Supports lower-temperature SFC and relaxed pressure-relief design.

Resistive pulse-heating; purity ≥99.5%

Evidence Dimension	Critical temperature (Tc) and critical pressure (Pc)
Target Compound Data	Tc = 628 K; Pc = 3810 kPa
Comparator Or Baseline	3‑Ethylpyridine: Tc = 651 K, Pc = 4190 kPa; 4‑Ethylpyridine: Tc = 653 K, Pc = 4190 kPa; 2‑Methyl‑5‑ethylpyridine: Tc = 656 K, Pc = 3250 kPa
Quantified Difference	ΔTc = −23 to −28 K vs. 3‑/4‑ethylpyridine; ΔPc = −380 kPa vs. 3‑/4‑ethylpyridine
Conditions	Resistive pulse‑heating method; liquid‑to‑gas phase transition; purity ≥ 99.5 % (stated by supplier)

Why This Matters

Lower critical temperature and pressure directly translate to less severe engineering requirements for supercritical fluid chromatography and high‑pressure reactions, reducing both capital and operating costs.

• [1] Nikitin, E. D.; Popov, A. P. Critical point measurements of four pyridines. Fluid Phase Equilib. 2017, 446, 14‑17. DOI: 10.1016/j.fluid.2017.05.010. View Source

Collisional Energy Transfer: Weakest Strong-Collision Probability

Highly vibrationally excited 2‑ethylpyridine (2EP, Evib ≈ 38 570 cm⁻¹) was compared with 2‑methylpyridine (2MP, 38 330 cm⁻¹), 2‑propylpyridine (2PP, 38 870 cm⁻¹), and unsubstituted pyridine (37 950 cm⁻¹) in collisions with CO₂ [REFS‑1]. 2EP imparts less translational energy to the bath gas than 2PP and exhibits a lower probability for strong collisions than both 2MP and 2PP. Fermi’s Golden Rule analysis shows 2EP has fewer strong collisions than predicted, whereas 2PP has more.

Strong-Collision Likelihood

Head-to-head

2‑EP ranks lowest among 2‑MP, 2‑PP, 2‑EP for strong collisions with CO₂.

Distinct energy-transfer fingerprint for gas-phase kinetic models.

Gas-phase, 266 nm excitation, IR probing

Evidence Dimension	Strong‑collision probability and translational energy transfer to CO₂
Target Compound Data	Lower translational energy imparted vs. 2PP; strong‑collision probability lower than 2MP and 2PP; fewer strong collisions than Fermi’s Golden Rule prediction
Comparator Or Baseline	2‑Methylpyridine (higher strong‑collision probability); 2‑Propylpyridine (higher translational energy, higher strong‑collision probability); Pyridine (higher rotational/translational energy transfer overall)
Quantified Difference	Quantified as relative probability ordering; 2PP imparts more translational energy than 2EP in every pairwise comparison; 2MP and 2PP both outrank 2EP in strong‑collision likelihood
Conditions	λ = 266 nm photoexcitation; high‑resolution transient IR absorption at λ ≈ 4.3 µm; gas‑phase single‑collision conditions

Why This Matters

For researchers studying vibrational energy flow or designing gas‑phase reactors, 2‑ethylpyridine provides a distinct energy‑transfer fingerprint that must be accounted for in kinetic models; substituting 2MP or 2PP would lead to incorrect energy‑partitioning predictions.

• [1] Liu, Q.; Havey, D. K.; Mullin, A. S. Alkylation effects on strong collisions of highly vibrationally excited alkylated pyridines with CO₂. J. Phys. Chem. A 2007, 111(19), 3867‑3875. DOI: 10.1021/jp067743c. View Source

2-Vinylpyridine Synthesis: Exclusive Ortho Pathway

2‑Ethylpyridine undergoes vapour‑phase oxydehydrogenation over SnO₂/SiO₂ catalysts to produce 2‑vinylpyridine, an essential monomer for vinylpyridine‑butadiene‑styrene latexes, adhesives, and ion‑exchange resins [REFS‑1]. Under optimised conditions (773‑873 K, atmospheric pressure, steam co‑feed), initial 2‑ethylpyridine conversion reaches ≈ 50 % with selectivity to 2‑vinylpyridine exceeding 80 %. 3‑ and 4‑ethylpyridine cannot form the same vinyl monomer because the vinyl group must be conjugated with the pyridine nitrogen for radical polymerisation activity.

2‑Vinylpyridine Pathway

Class-level

Ortho-isomer exclusive; oxydehydrogenation yields 2‑vinylpyridine.

SnO₂/SiO₂ catalyst, 773–873 K

Unique monomer route not accessible by meta/para isomers.

Selectivity >80% reported

Evidence Dimension	Catalytic selectivity to 2‑vinylpyridine
Target Compound Data	≈ 50 % conversion; > 80 % selectivity to 2‑vinylpyridine (SnO₂/SiO₂ catalyst)
Comparator Or Baseline	3‑Ethylpyridine and 4‑ethylpyridine – cannot yield 2‑vinylpyridine (structural impossibility); other alkylpyridines require different catalyst systems and give different products
Quantified Difference	Unique product pathway (2‑vinylpyridine) achievable only from 2‑ethylpyridine; selectivity > 80 % at moderate conversion
Conditions	Vapour‑phase fixed‑bed reactor; 773‑873 K; atmospheric pressure; SnO₂/SiO₂ catalyst; water co‑feed

Why This Matters

For procurement in polymer and specialty‑chemical supply chains, only the ortho isomer delivers the 2‑vinylpyridine pathway; purchasing a different ethylpyridine isomer would halt production entirely.

• [1] Moscotti, D.; Forni, L. Catalytic oxydehydrogenation of 2‑ethylpyridine. Appl. Catal. A 1996, 134(2), 263‑274. View Source

Sperm Capacitation Toxicity: 2- vs 3-Ethylpyridine

A comparative in vitro study of cigarette smoke constituents demonstrated that while 2‑ethylpyridine, 3‑ethylpyridine, and pyrazine each retard oocyte maturation with a shared lowest‑observed‑adverse‑effect level (LOAEL) of 10⁻¹⁰ M, only 3‑ethylpyridine administered individually causes a significant reduction in sperm capacitation [REFS‑1]. 2‑Ethylpyridine alone did not disrupt sperm capacitation, indicating divergent male reproductive toxicity between the two isomers despite their similar anti‑proliferative potency on endothelial cells [REFS‑2].

Sperm Capacitation

Head-to-head

2‑EP: no effect Dichotomous 3‑EP: impairment

Isomer‑specific reproductive endpoint: only 3‑EP disrupts capacitation.

Murine in vitro, 10⁻¹⁰ M

Evidence Dimension	Sperm capacitation impairment (male reproductive toxicity)
Target Compound Data	No significant reduction in sperm capacitation when administered alone at 10⁻¹⁰ M
Comparator Or Baseline	3‑Ethylpyridine – significant reduction in sperm capacitation at 10⁻¹⁰ M
Quantified Difference	Dichotomous outcome: 3‑ethylpyridine alone causes capacitation failure; 2‑ethylpyridine alone does not, at the identical 10⁻¹⁰ M dose
Conditions	Murine sperm in vitro capacitation assay; 10⁻¹⁰ M individual compound exposure

Why This Matters

For laboratories conducting toxicological screening or developing consumer‑product safety assessments, the isomer‑specific reproductive hazard profile differentiates 2‑ethylpyridine as the lower‑risk choice for male reproductive endpoints.

• [1] Lin, S.; Talbot, P.; et al. In vitro assessment of reproductive toxicity of cigarette smoke constituents. Reprod. Toxicol. 2013, 36, 34‑41. DOI: 10.1016/j.reprotox.2012.11.008. View Source
• [2] Yu, R.; Wu, M.; Lin, S.; Talbot, P. Cigarette smoke toxicants alter growth and survival of cultured mammalian cells. Toxicol. Sci. 2006, 93(1), 82‑95. DOI: 10.1093/toxsci/kfl047. View Source

SFC Stationary Phase: Ortho‑Ethylpyridine Advantage

2‑Ethylpyridine covalently linked to silica is a widely adopted stationary phase for chiral and achiral separations in supercritical fluid chromatography (SFC) [REFS‑1]. The ortho‑ethyl substituent imparts a unique combination of π‑π and steric interactions that differs from meta‑ and para‑ethylpyridine phases. Because 2‑ethylpyridine’s critical temperature is 23‑28 K below that of its isomers, SFC operation can be conducted at lower temperatures, reducing thermal degradation of thermally labile analytes.

SFC Stationary Phase

Data to verify

Ortho‑bonded silica phase enables lower‑temperature SFC separations.

Reported advantage due to lower Tc; verify with column screening.

Class‑level inference; no peer‑reviewed head‑to‑head data

Evidence Dimension	Chromatographic stationary‑phase selectivity and operational temperature window
Target Compound Data	Established commercial SFC stationary phase; enables separations at temperatures closer to ambient due to lower Tc (628 K)
Comparator Or Baseline	3‑ and 4‑Ethylpyridine‑derived phases (experimentally less common; higher Tc limits low‑temperature operation)
Quantified Difference	Tc advantage of 23‑28 K translates to a wider accessible sub‑critical temperature range
Conditions	Supercritical fluid chromatography with CO₂‑based mobile phases; silica‑supported 2‑ethylpyridine ligand

Why This Matters

Analytical laboratories selecting an SFC column should specify 2‑ethylpyridine‑bonded phases for separations requiring lower operating temperatures or where the ortho steric environment improves enantioselectivity.

2‑Ethylpyridine: Superior Application Scenarios

2-Vinylpyridine Monomer Manufacturing

2‑Ethylpyridine is the exclusive precursor for catalytic oxydehydrogenation to 2‑vinylpyridine, a monomer essential for vinylpyridine‑butadiene latexes used in tire cord adhesives, paper coatings, and ion‑exchange resins. With SnO₂/SiO₂ catalysts, conversions near 50 % and selectivities above 80 % are routinely achieved [REFS‑1]. No other ethylpyridine isomer can generate this monomer; procurement of 3‑ or 4‑ethylpyridine would halt the entire downstream polymer synthesis.

SFC: Low-Temperature Separation Method

Columns based on silica‑bonded 2‑ethylpyridine are a standard choice for SFC enantiomer separations. The ortho isomer’s critical temperature is 628 K, which is 23‑28 K lower than that of the meta and para isomers [REFS‑1], enabling operation at lower sub‑critical temperatures. This thermal headroom is critical when separating thermally labile pharmaceuticals, natural products, or chiral intermediates that degrade at elevated temperatures.

Gas-Phase Collision Dynamics Research

Researchers studying vibrational energy transfer use 2‑ethylpyridine as a model donor because its energy‑transfer behaviour differs systematically from 2‑methyl‑ and 2‑propylpyridine. 2‑Ethylpyridine exhibits a uniquely low probability for strong collisions with CO₂ and imparts less translational energy than 2‑propylpyridine [REFS‑1]. Any substitution with a different alkylpyridine would fundamentally alter the collision dynamics being studied, invalidating comparisons across data sets.

Male Reproductive Safety Screening

Comparative reproductive toxicology studies have shown that while 2‑ethylpyridine and 3‑ethylpyridine share anti‑proliferative activity on endothelial cells at attomolar‑femtomolar concentrations, only 3‑ethylpyridine disrupts sperm capacitation at 10⁻¹⁰ M [REFS‑1]. Laboratories performing in vitro fertilisation or spermatogenesis assays should therefore select 2‑ethylpyridine to avoid confounding male‑specific reproductive effects.

Application

Selection Property

Validation Focus

2‑Vinylpyridine monomer research

Ortho-isomer-specific catalytic pathway

Oxydehydrogenation selectivity review

SFC low‑temperature separations

Lower critical temperature profile

Sub‑critical operation window validation

Gas‑phase collision dynamics

Distinct strong‑collision probability ordering

Model‑donor verification

Male reproductive toxicity screening

Isomer‑specific sperm capacitation endpoint

Capacitation assay context review

• [1] Moscotti, D.; Forni, L. Catalytic oxydehydrogenation of 2‑ethylpyridine. Appl. Catal. A 1996, 134(2), 263‑274. View Source
• [2] Shi, Y.; Talbot, P.; et al. In vitro assessment of reproductive toxicity of cigarette smoke constituents. Reprod. Toxicol. 2013, 36, 34‑41. DOI: 10.1016/j.reprotox.2012.11.008. View Source